molecular formula C10H11NO5 B3056312 1-(2,5-Dimethoxy-4-nitrophenyl)ethanone CAS No. 70313-21-2

1-(2,5-Dimethoxy-4-nitrophenyl)ethanone

Cat. No.: B3056312
CAS No.: 70313-21-2
M. Wt: 225.2 g/mol
InChI Key: CJOQYAAZHIEKPX-UHFFFAOYSA-N
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Description

1-(2,5-Dimethoxy-4-nitrophenyl)ethanone is a nitro-substituted acetophenone derivative characterized by methoxy groups at the 2- and 5-positions and a nitro group at the 4-position of the aromatic ring. Its molecular formula is C₁₀H₁₁NO₅ (molecular mass: 225.20 g/mol) .

Properties

CAS No.

70313-21-2

Molecular Formula

C10H11NO5

Molecular Weight

225.2 g/mol

IUPAC Name

1-(2,5-dimethoxy-4-nitrophenyl)ethanone

InChI

InChI=1S/C10H11NO5/c1-6(12)7-4-10(16-3)8(11(13)14)5-9(7)15-2/h4-5H,1-3H3

InChI Key

CJOQYAAZHIEKPX-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Canonical SMILES

CC(=O)C1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Other CAS No.

70313-21-2

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name Substituents Molecular Formula Melting Point (°C) Key Features
1-(2,5-Dimethoxy-4-nitrophenyl)ethanone 2,5-OCH₃; 4-NO₂ C₁₀H₁₁NO₅ Not reported High nitro-group reactivity
1-(4,5-Dimethoxy-2-nitrophenyl)ethanone 4,5-OCH₃; 2-NO₂ C₁₀H₁₁NO₅ 135–137 Steric hindrance at 2-NO₂
1-(2,5-Dihydroxy-3-nitrophenyl)ethanone 2,5-OH; 3-NO₂ C₈H₇NO₅ Not reported Enhanced solubility via -OH
1-(3-Fluoro-4-hydroxy-5-nitrophenyl)ethanone 3-F; 4-OH; 5-NO₂ C₈H₆FNO₄ Not reported Electrophilic reactivity from F

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